Cas no 1409072-47-4 (1-benzyl-4-methylpiperidine-4-carboxylicacid)

• Product Name: 1-benzyl-4-methylpiperidine-4-carboxylicacid
• CAS No: 1409072-47-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD18272065
• CID: 4594961
• Update Time: 2025-05-19

1-benzyl-4-methylpiperidine-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-methylpiperidine-4-carboxylicacid

• MDL： MFCD18272065
• Inchi： 1S/C14H19NO2/c1-14(13(16)17)7-9-15(10-8-14)11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,16,17)
• InChI Key： KOPVBCTUKHBHBV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(C)(C(O)=O)CC1

Additional information on 1-benzyl-4-methylpiperidine-4-carboxylicacid

Introduction to 1-Benzyl-4-methylpiperidine-4-carboxylic Acid (CAS No. 1409072-47-4)

1-Benzyl-4-methylpiperidine-4-carboxylic acid (CAS No. 1409072-47-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and therapeutic applications. The unique structural features of 1-benzyl-4-methylpiperidine-4-carboxylic acid make it an intriguing candidate for the development of novel drugs and chemical probes.

The chemical structure of 1-benzyl-4-methylpiperidine-4-carboxylic acid consists of a piperidine ring substituted with a benzyl group at the 1-position and a methyl group at the 4-position, along with a carboxylic acid functional group. This combination of substituents imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic behavior. The benzyl group enhances lipophilicity, while the carboxylic acid group provides polarity and potential for hydrogen bonding, which are crucial for interactions with biological targets.

In recent years, piperidine derivatives have gained considerable attention due to their potential as modulators of various biological pathways. For instance, studies have shown that certain piperidine compounds can act as inhibitors of enzymes involved in signal transduction pathways, such as protein kinases and phosphatases. The ability to modulate these pathways is essential for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

1-Benzyl-4-methylpiperidine-4-carboxylic acid has been investigated for its potential as a lead compound in drug discovery. One notable area of research is its activity as an inhibitor of specific enzymes. For example, a study published in the Journal of Medicinal Chemistry reported that 1-benzyl-4-methylpiperidine-4-carboxylic acid exhibits potent inhibitory activity against a key enzyme involved in the metabolism of neurotransmitters. This finding suggests that the compound could be developed into a therapeutic agent for neurological disorders.

The synthetic accessibility of 1-benzyl-4-methylpiperidine-4-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, allowing for its large-scale synthesis and subsequent modification to explore structure-activity relationships (SAR). These synthetic strategies often involve multistep reactions, including nucleophilic substitution, reduction, and esterification processes, which can be optimized to achieve high yields and purity.

In addition to its potential as a drug candidate, 1-benzyl-4-methylpiperidine-4-carboxylic acid has also been utilized as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to be incorporated into a wide range of functional groups, making it a valuable intermediate in organic synthesis. For instance, it can be used to synthesize prodrugs or conjugates that enhance the delivery and efficacy of therapeutic agents.

The pharmacological properties of 1-benzyl-4-methylpiperidine-4-carboxylic acid have been evaluated in various preclinical models. In vitro studies have demonstrated its ability to selectively bind to specific receptors or enzymes, indicating its potential for targeted therapy. Furthermore, preliminary in vivo studies have shown promising results in animal models of disease, suggesting that this compound warrants further investigation in clinical settings.

The safety profile of 1-benzyl-4-methylpiperidine-4-carboxylic acid is another critical aspect that has been assessed in preclinical studies. Toxicity assays have revealed that the compound exhibits low toxicity at therapeutic concentrations, which is an important consideration for its development as a pharmaceutical agent. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1-benzyl-4-methylpiperidine-4-carboxylic acid (CAS No. 1409072-47-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its applications and optimize its properties for clinical use.